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Compound of Interest

Compound Name: 4-Methyltetrahydro-2H-pyran-4-OL

Cat. No.: B1313568 Get Quote

A Technical Guide to 4-Methyltetrahydro-2H-
pyran-4-ol
For researchers, scientists, and professionals in drug development, a comprehensive

understanding of chemical compounds is paramount. This guide provides an in-depth look at 4-
Methyltetrahydro-2H-pyran-4-ol, a heterocyclic alcohol with applications in organic synthesis.

Nomenclature and Identification
The compound with the chemical formula C₆H₁₂O₂ is systematically known by its IUPAC name:

4-methyloxan-4-ol[1]. It is registered under the CAS Number 7525-64-6[1][2].

A variety of synonyms are used in literature and commercial listings to refer to this compound.

These include:

4-Methyltetrahydro-2H-pyran-4-ol[1][2]

4-hydroxy-4-methyltetrahydropyran[1]

4-methyl-4-hydroxytetrahydropyran[1]

Tetrahydro-4-methyl-2H-pyran-4-ol
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It is important to distinguish this compound from the similarly named but structurally different

fragrance ingredient, Florol, which is tetrahydro-4-methyl-2-(2-methylpropyl)-2H-pyran-4-ol[3]

[4].

Physicochemical Properties
The following table summarizes key quantitative data for 4-Methyltetrahydro-2H-pyran-4-ol,
providing a clear reference for experimental design and evaluation.

Property Value Source

Molecular Formula C₆H₁₂O₂ [1]

Molecular Weight 116.16 g/mol PubChem

CAS Number 7525-64-6 [1][2]

Appearance Oil [2]

InChIKey
DCUYGCJQVJXUHU-

UHFFFAOYSA-N
[1]

SMILES CC1(CCOCC1)O [1]

Synthesis Protocol: Grignard Reaction
A common and effective method for the synthesis of 4-Methyltetrahydro-2H-pyran-4-ol is the

Grignard reaction, utilizing a commercially available ketone as the starting material.

Experimental Protocol:

Reaction Setup: A solution of dihydro-2H-pyran-4(3H)-one (1 g, 9.99 mmol) in diethyl ether

(50 mL) is prepared in a reaction vessel and cooled to 0 °C in an ice bath.[2]

Grignard Reagent Addition: Methylmagnesium bromide (3.66 mL of a 3.0 M solution in

diethyl ether, 10.99 mmol) is added dropwise to the cooled solution via a syringe.[2]

Reaction Progression: The reaction mixture is stirred at 0 °C for 1 hour, after which it is

allowed to gradually warm to room temperature while stirring continues.[2]
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Quenching: Upon completion, the reaction is carefully quenched by the addition of saturated

aqueous solutions of sodium bicarbonate (NaHCO₃) and ammonium chloride (NH₄Cl).[2]

Extraction: The product is extracted from the aqueous layer with diethyl ether.[2]

Purification: The combined organic layers are washed with brine, dried over anhydrous

magnesium sulfate (MgSO₄), filtered, and concentrated under reduced pressure.[2]

Product Isolation: This procedure yields the crude product, 4-methyltetrahydro-2H-pyran-4-
ol, as an oil (1 g, 86% yield).[2] The structure can be confirmed by ¹H NMR spectroscopy.[2]

Experimental Workflow
The synthesis of 4-Methyltetrahydro-2H-pyran-4-ol via the Grignard reaction can be

visualized as a clear, sequential workflow. The following diagram illustrates the key steps from

starting materials to the final product.
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Caption: Synthesis workflow for 4-Methyltetrahydro-2H-pyran-4-ol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 4-Methyloxan-4-ol | C6H12O2 | CID 12347118 - PubChem [pubchem.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB52489684.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB52489684.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB52489684.htm
https://www.benchchem.com/product/b1313568?utm_src=pdf-body
https://www.benchchem.com/product/b1313568?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB52489684.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB52489684.htm
https://www.benchchem.com/product/b1313568?utm_src=pdf-body
https://www.benchchem.com/product/b1313568?utm_src=pdf-body-img
https://www.benchchem.com/product/b1313568?utm_src=pdf-body
https://www.benchchem.com/product/b1313568?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methyloxan-4-ol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1313568?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. 4-Methyltetrahydro-2H-pyran-4-ol | 7525-64-6 [chemicalbook.com]

3. 2-Isobutyl-4-methyltetrahydropyran-4-ol | CymitQuimica [cymitquimica.com]

4. echemi.com [echemi.com]

To cite this document: BenchChem. ["4-Methyltetrahydro-2H-pyran-4-OL" IUPAC name and
synonyms]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1313568#4-methyltetrahydro-2h-pyran-4-ol-iupac-
name-and-synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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